Cas no 2244721-43-3 (1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide)
1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Methyl-1,2-benzoxazol-3-yl)methanamine Hydrobromide
- 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide
-
1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M132476-100mg |
1-(5-Methyl-1,2-benzoxazol-3-yl)methanamine Hydrobromide |
2244721-43-3 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M132476-500mg |
1-(5-Methyl-1,2-benzoxazol-3-yl)methanamine Hydrobromide |
2244721-43-3 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M132476-1g |
1-(5-Methyl-1,2-benzoxazol-3-yl)methanamine Hydrobromide |
2244721-43-3 | 1g |
$ 570.00 | 2022-06-04 | ||
| A2B Chem LLC | AY12004-1mg |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 1mg |
$317.00 | 2024-04-20 | |
| A2B Chem LLC | AY12004-5mg |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 5mg |
$357.00 | 2024-04-20 | |
| A2B Chem LLC | AY12004-10mg |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 10mg |
$386.00 | 2024-04-20 | |
| A2B Chem LLC | AY12004-25mg |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 25mg |
$490.00 | 2024-04-20 | |
| A2B Chem LLC | AY12004-250mg |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 250mg |
$527.00 | 2024-04-20 | |
| A2B Chem LLC | AY12004-500mg |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 500mg |
$860.00 | 2024-04-20 | |
| A2B Chem LLC | AY12004-1g |
"1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide" |
2244721-43-3 | 95% | 1g |
$1449.00 | 2024-04-20 |
1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide
Introduction to 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide (CAS No. 2244721-43-3)
1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide, identified by its CAS number 2244721-43-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methyl group at the 5-position and the amine functionality at the 3-position of the benzoxazole ring contributes to its unique chemical properties and potential therapeutic applications.
The benzoxazole scaffold is widely recognized for its role in drug discovery due to its ability to interact with various biological targets. Specifically, 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide has garnered attention for its potential in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Recent studies have highlighted the compound's interaction with enzymes and receptors that are pivotal in these pathways, suggesting its therapeutic promise.
In the context of modern pharmaceutical research, the development of novel compounds that can selectively target specific disease mechanisms is of paramount importance. 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide has been investigated for its potential to serve as a lead compound in the synthesis of more potent and selective drugs. Its structural features allow for modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability, making it a valuable candidate for further development.
One of the most compelling aspects of this compound is its ability to exhibit dual functionality. The benzoxazole ring provides a framework that can engage with multiple biological targets, while the amine group offers a site for further chemical modifications. This duality makes 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide a versatile molecule that can be tailored to meet specific therapeutic needs. Researchers have explored its potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.
Moreover, the hydrobromide salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. The bromide ion interacts with the amine group, forming a stable salt that improves the compound's pharmacological profile. This has been particularly beneficial in preclinical studies where formulations require high purity and stability.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide with various biological targets. These simulations have provided valuable insights into how the compound might interact with proteins and enzymes at a molecular level. Such computational studies are crucial in guiding experimental designs and optimizing drug candidates before they enter clinical trials.
The synthesis of 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the benzoxazole core, followed by functionalization at the 5-position with a methyl group. The introduction of the amine group at the 3-position is achieved through nucleophilic substitution reactions or other suitable methodologies. Each step must be carefully controlled to ensure high yield and purity.
In vitro studies have demonstrated promising results regarding the biological activity of 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide. These studies have shown that it can modulate inflammatory responses by inhibiting key enzymes involved in pain signaling. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The development of new drugs is often hindered by challenges related to drug resistance and side effects. However, compounds like 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide offer a ray of hope by providing novel mechanisms of action. By targeting different pathways or interacting with existing targets in unique ways, such compounds can overcome resistance issues associated with conventional therapies.
As research continues to evolve, so do the methodologies used in drug discovery and development. High-throughput screening (HTS) techniques have become increasingly important in identifying promising candidates like 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide. These techniques allow researchers to rapidly test thousands of compounds against various biological targets, streamlining the process of identifying lead molecules for further investigation.
The future prospects of 1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide are promising as more research unfolds. Ongoing clinical trials and preclinical studies aim to validate its therapeutic potential and safety profile. If successful, this compound could represent a significant advancement in treating conditions related to inflammation and neurodegeneration.
In conclusion,1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide (CAS No. 2244721-43-3) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As scientific understanding continues to grow,this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.
2244721-43-3 (1-(5-methyl-1,2-benzoxazol-3-yl)methanamine hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)